N-(3,5-Dimethylphenyl)succinimide
Overview
Description
Chemical Reactions Analysis
While specific chemical reactions involving “N-(3,5-Dimethylphenyl)succinimide” are not detailed in the retrieved sources, succinimides are known to participate in various chemical reactions. For example, they can be involved in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(3,5-Dimethylphenyl)succinimide” are not detailed in the retrieved sources. Succinimides, in general, are white solids .Scientific Research Applications
Anticancer Activity
Derivatives of pyrrolidine-2,5-dione, including the subject compound, have been designed as antagonists of the chemokine receptor CXCR4 . CXCR4 plays a crucial role in HIV infection, inflammation/autoimmune disorders, and cancer metastasis. The inhibition of this receptor has been studied for its potential to reduce cancer metastasis.
Suzuki–Miyaura Coupling
In the field of organic synthesis, N-(3,5-Dimethylphenyl)succinimide can be used in the Suzuki–Miyaura coupling reaction . This reaction is a widely-applied method for forming carbon-carbon bonds, which is a fundamental step in the synthesis of various organic compounds, including pharmaceuticals and polymers.
Drug Synthesis
The compound’s scaffold is a versatile building block in drug synthesis. It can be used to create a wide range of biologically active compounds, potentially leading to the development of new medications.
Material Science
Beyond its biological applications, this compound also finds use in material science. Its structural properties can be leveraged in the synthesis of new materials with specific desired characteristics.
Enzyme Inhibitory Effects
Pyrrolidine derivatives, including the subject compound, have been reported to exhibit diverse enzyme inhibitory effects . This includes potential applications in the development of new treatments for diseases where enzyme regulation is a therapeutic target.
Pharmacophore in Drug Design
The pyrrolidine ring system, central to this compound, is often used as a pharmacophore in drug design . It can contribute to the stereochemistry of the molecule, which is crucial for the interaction with biological targets.
Ethnobotany and Traditional Medicine
While not directly linked to the compound , pyrrolidine derivatives are studied in ethnobotany and traditional medicine for their therapeutic properties . This highlights the broader significance of the pyrrolidine scaffold in various cultural and medicinal contexts.
Safety And Hazards
properties
IUPAC Name |
1-(3,5-dimethylphenyl)pyrrolidine-2,5-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2/c1-8-5-9(2)7-10(6-8)13-11(14)3-4-12(13)15/h5-7H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOLSLUHREGCXLL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N2C(=O)CCC2=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,5-Dimethylphenyl)succinimide | |
CAS RN |
37010-48-3 |
Source
|
| Record name | 1-(3,5-dimethylphenyl)pyrrolidine-2,5-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide](/img/structure/B2923449.png)
![2-(3-Benzyl-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl)acetamide](/img/structure/B2923456.png)
![Ethyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate hydrochloride](/img/structure/B2923461.png)
![N~4~-(3-chlorophenyl)-1-phenyl-N~6~-(tetrahydrofuran-2-ylmethyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine](/img/structure/B2923465.png)
![1-[4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)piperazin-1-yl]propan-2-ol](/img/structure/B2923467.png)
![4-cyano-N-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}benzene-1-sulfonamide](/img/structure/B2923470.png)